1-(3-Bromo-6-hydroxy-2,4,5-trimethylphenyl)propan-1-one

• Molecular Formula: C12H15BrO2
• Molecular Weight: 271.15 g/mol
• IUPAC Name: 1-(5-bromo-2-hydroxy-3,4,6-trimethylphenyl)propan-1-one
• InChI: InChI=1S/C12H15BrO2/c1-5-9(14)10-8(4)11(13)6(2)7(3)12(10)15/h15H,5H2,1-4H3
• InChI Key: NEABEUSKMNDARD-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=C(C(=C(C(=C1C)Br)C)C)O

Description

1-(3-Bromo-6-hydroxy-2,4,5-trimethylphenyl)propan-1-one is a brominated aromatic ketone characterized by a propan-1-one backbone attached to a multi-substituted phenyl ring. Key structural features include a hydroxyl group at position 6, bromine at position 3, and methyl groups at positions 2, 4, and 3. These substituents confer distinct electronic, steric, and solubility properties, making the compound relevant for pharmaceutical, agrochemical, or material science applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Bromo-6-hydroxy-2,4,5-trimethylphenyl)propan-1-one typically involves the bromination of a hydroxyphenyl ketone precursor. One common method is the bromination of 6-hydroxy-2,4,5-trimethylacetophenone using bromine in the presence of a suitable solvent, such as acetic acid or chloroform. The reaction is usually carried out at room temperature or slightly elevated temperatures to ensure complete bromination .

Industrial Production Methods

Industrial production of this compound may involve similar bromination reactions but on a larger scale. The process would require careful control of reaction conditions, including temperature, solvent choice, and bromine concentration, to ensure high yield and purity of the final product. Additionally, purification steps such as recrystallization or column chromatography may be employed to isolate the desired compound .

Chemical Reactions Analysis

Types of Reactions

1-(3-Bromo-6-hydroxy-2,4,5-trimethylphenyl)propan-1-one can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or carboxylic acid.

Reduction: The carbonyl group can be reduced to form an alcohol.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide (NaN3) or thiourea (NH2CSNH2).

Major Products

Oxidation: Formation of 1-(3-Bromo-6-oxo-2,4,5-trimethylphenyl)propan-1-one or 1-(3-Bromo-6-carboxy-2,4,5-trimethylphenyl)propan-1-one.

Reduction: Formation of 1-(3-Bromo-6-hydroxy-2,4,5-trimethylphenyl)propan-1-ol.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-(3-Bromo-6-hydroxy-2,4,5-trimethylphenyl)propan-1-one has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3-Bromo-6-hydroxy-2,4,5-trimethylphenyl)propan-1-one depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The presence of the bromine atom and hydroxyl group can influence its binding affinity and specificity towards these targets. Additionally, the compound may participate in redox reactions, affecting cellular processes and signaling pathways .

Comparison with Similar Compounds

Neroli Ketone (1-(2-methyl-5-propan-2-yl-1-cyclohex-2-enyl)propan-1-one)

• Structural Differences : Neroli Ketone features a cyclohexenyl ring instead of a brominated phenyl ring. Its substituents include a methyl and isopropyl group, contrasting with the bromine, hydroxyl, and methyl groups in the target compound .
• Physico-Chemical Properties: Property Neroli Ketone Target Compound (Inferred) Molecular Formula C₁₃H₂₂O (inferred)* Likely C₁₃H₁₇BrO₂ Volatility High (used in fragrances) Likely lower due to polar groups Solubility Lipophilic Moderate (hydroxyl enhances aqueous solubility) Applications: Neroli Ketone is used in perfumery for its fresh, green aroma.

4-Fluoromethcathinone (4-FMC)

• Structural Differences: 4-FMC has a fluorophenyl ring and a methylamino group at position 2 of the propan-1-one backbone, unlike the brominated, hydroxylated, and methylated phenyl ring of the target compound .
• Key Contrasts: Pharmacological Activity: 4-FMC interacts with CNS targets (e.g., monoamine transporters) due to its amino group. The target compound lacks this moiety, likely eliminating psychoactive effects. Reactivity: The hydroxyl group in the target compound may increase susceptibility to oxidation compared to 4-FMC’s fluorine-stabilized structure .

1-(3-Bromo-4-fluorophenyl)propan-1-one

• Structural Differences : This analog substitutes fluorine at position 4 and lacks hydroxyl and methyl groups present in the target compound .

1-(3-Bromo-4-hydroxyphenyl)propan-1-one

• Structural Differences : This compound has a hydroxyl group at position 4 instead of 6 and lacks the 2,4,5-trimethyl substitution .
• Impact of Substituent Positioning: Hydrogen Bonding: A para-hydroxyl (position 4) creates stronger intramolecular hydrogen bonds than the meta-hydroxyl (position 6) in the target compound.

Biological Activity

1-(3-Bromo-6-hydroxy-2,4,5-trimethylphenyl)propan-1-one is a compound that has garnered attention in the fields of medicinal chemistry and pharmacology due to its potential biological activities. This article aims to consolidate existing research findings on its biological activity, including antimicrobial, anticancer, and anti-inflammatory properties.

• Molecular Formula : C₁₂H₁₅BrO₂
• Molecular Weight : 271.15 g/mol
• CAS Number : 1875628-51-5

Anticancer Activity

The anticancer potential of 1-(3-Bromo-6-hydroxy-2,4,5-trimethylphenyl)propan-1-one is hypothesized based on the activity of similar compounds that have shown cytotoxic effects against various cancer cell lines. For example, studies on related compounds have reported IC₅₀ values in the low micromolar range against several human cancer cell lines.

Cell Line	IC₅₀ (µM)	Reference
HeLa (Cervical)	10.5
MCF-7 (Breast)	12.3
A549 (Lung)	15.0

Anti-inflammatory Activity

Compounds with similar structural features have been investigated for their anti-inflammatory properties. These compounds often inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenases (COX). The potential of 1-(3-Bromo-6-hydroxy-2,4,5-trimethylphenyl)propan-1-one to modulate these pathways remains a subject for future research.

Study on Structural Analogs

A study published in PubMed Central explored various phenolic compounds and their biological activities. The findings suggested that modifications to the phenolic structure could enhance anti-inflammatory and anticancer activities significantly. The study indicated that compounds with bromine substitutions often exhibited increased potency due to enhanced lipophilicity and receptor binding affinity .

Cytotoxicity Assessment

A comparative analysis was conducted on a series of brominated phenolic compounds to evaluate their cytotoxic effects on human cancer cell lines. The results indicated that the presence of hydroxyl groups in conjunction with halogen substitutions could lead to improved cytotoxic profiles .